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Compound of Interest

Compound Name: GSK343

Cat. No.: B607833 Get Quote

Welcome to the GSK343 Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on the solubility of

GSK343 in aqueous media and to offer troubleshooting for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a GSK343 stock solution?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

GSK343 stock solutions.[1][2][3][4] It is also soluble in ethanol (EtOH) and dimethylformamide

(DMF).[1][5] GSK343 is insoluble in water.[2][3]

Q2: I'm observing precipitation when I dilute my GSK343 stock solution into my aqueous cell

culture medium. What should I do?

A2: Precipitation upon dilution into aqueous media is a common issue due to the low aqueous

solubility of GSK343.[5] Here are some troubleshooting steps:

Ensure a low final DMSO concentration: Aim for a final DMSO concentration of less than

0.1% in your culture medium, as higher concentrations can be toxic to cells and may

contribute to precipitation.[6]
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Pre-warm the media: Adding the GSK343 stock solution to pre-warmed culture media can

help maintain its solubility.[5]

Vigorous mixing: Ensure the solution is mixed thoroughly immediately after adding the

GSK343 stock to the aqueous medium.[5]

Use a fresh DMSO stock: Moisture-absorbing DMSO can reduce the solubility of GSK343.[2]

[3] It is recommended to use a fresh, high-quality DMSO.

Q3: What are the typical working concentrations for GSK343 in cell-based assays?

A3: The effective working concentration of GSK343 can vary depending on the cell line and the

desired experimental outcome. However, a general range is between 5 nM and 50 µM.[1][6][7]

For example, in HCC1806 breast cancer cells, GSK343 inhibited H3K27 trimethylation with an

IC50 of 174 nM.[7] In LNCaP prostate cancer cells, the IC50 for cell proliferation inhibition was

2.9 µM.[7]

Q4: How should I store my GSK343 stock solution?

A4: GSK343 stock solutions should be stored at -20°C or -80°C.[1][3][7] It is advisable to

aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can

lead to degradation of the compound.[1] Once in solution, it is recommended to use it within 3

months to prevent loss of potency.[1]

Quantitative Data Summary
Table 1: Solubility of GSK343 in Various Solvents
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Solvent Solubility Notes

DMSO ≥ 15.62 mg/mL (28.84 mM)

May require ultrasonication to

fully dissolve.[3][8] Use of

fresh DMSO is recommended

as hygroscopic DMSO can

reduce solubility.[2][3]

Ethanol 2 mg/mL

DMF ≥ 7.58 mg/mL

Gentle warming is

recommended to aid

dissolution.[5][7]

Water Insoluble [2]

Table 2: IC50 Values of GSK343 in Different Assays

Target/Assay Cell Line/System IC50 Value

EZH2 (enzymatic assay) Cell-free 4 nM

EZH1 (enzymatic assay) Cell-free 60 nM

H3K27me3 Inhibition HCC1806 breast cancer cells 174 nM

Cell Proliferation LNCaP prostate cancer cells 2.9 µM

Cell Proliferation HeLa cells 13 µM

Cell Proliferation SiHa cells 15 µM

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK343 Stock
Solution in DMSO
Materials:

GSK343 powder (MW: 541.69 g/mol )
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortexer

Ultrasonic bath (optional)

Methodology:

Weigh out the desired amount of GSK343 powder. For 1 mg of GSK343, you will need 184.6

µL of DMSO to make a 10 mM stock solution.

Add the calculated volume of DMSO to the vial containing the GSK343 powder.

Vortex the solution thoroughly for several minutes to aid dissolution.

If the compound does not fully dissolve, gently warm the tube to 37°C for 10 minutes and/or

place it in an ultrasonic bath for a short period.[7]

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparing a Working Solution in Cell Culture
Medium
Materials:

10 mM GSK343 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile tubes for dilution

Methodology:
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Determine the final concentration of GSK343 required for your experiment.

Calculate the volume of the 10 mM stock solution needed. To minimize the final DMSO

concentration, it is recommended to perform a serial dilution if very low concentrations of

GSK343 are required.

Add the calculated volume of the GSK343 stock solution to the pre-warmed cell culture

medium.

Immediately and vigorously mix the solution by pipetting or gentle vortexing to ensure

homogenous distribution and prevent precipitation.

Use the freshly prepared working solution for your experiment. Do not store the diluted

aqueous solution.

Visualizations
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Caption: Mechanism of GSK343 as a competitive inhibitor of EZH2.
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GSK343 Experimental Workflow

Preparation

Experiment

Start: GSK343 Powder

Dissolve in DMSO
(10 mM Stock)

Aliquot and Store
 at -20°C/-80°C

Dilute Stock in
Pre-warmed Medium

Retrieve aliquot

Treat Cells

Perform Assay
(e.g., Western Blot, Proliferation)

Analyze Results

Click to download full resolution via product page

Caption: Recommended workflow for preparing and using GSK343.
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Troubleshooting Precipitation
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Caption: A logical guide to troubleshooting GSK343 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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